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Compound of Interest

Compound Name: Trisodium hexafluoroaluminate

Cat. No.: B083025 Get Quote

This guide provides essential identification details for Trisodium hexafluoroaluminate, a key

compound for researchers, scientists, and professionals in drug development. The focus is on

its standardized nomenclature and registry number, crucial for accurate documentation and

research.

Chemical Identification
The accurate identification of chemical compounds is fundamental in scientific research and

development. The International Union of Pure and Applied Chemistry (IUPAC) nomenclature

and the Chemical Abstracts Service (CAS) number are the two primary standards for identifying

chemical substances.

Identifier Value

IUPAC Name trisodium;hexafluoroaluminum(3-)[1]

CAS Number 13775-53-6[2][3][4][5][6][7][8]

Trisodium hexafluoroaluminate, an inorganic compound with the formula Na₃AlF₆, is a white

solid.[8] It occurs naturally as the mineral cryolite.[8] The compound is the sodium (Na⁺) salt of

the hexafluoroaluminate (AlF₆³⁻) ion.[8] While it has numerous synonyms, including Sodium
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hexafluoroaluminate and Cryolite, the formal IUPAC name is trisodium;hexafluoroaluminum(3-).

[1][7]

The primary CAS number for Trisodium hexafluoroaluminate is 13775-53-6.[2][3][4][5][6][7]

[8] It is important to note that other CAS numbers, such as 15096-52-3, may also be associated

with this substance, often referring to the mineral form, cryolite, or other specific contexts.[1]

However, 13775-53-6 is the most consistently cited CAS number for the chemical compound in

scientific and regulatory databases.[2][3][4][5][6][7][8]

Logical Relationship of Identifiers
The following diagram illustrates the relationship between the common name, IUPAC name,

and CAS number for this compound.

Trisodium hexafluoroaluminate

IUPAC Name

is formally named

CAS Number

is registered as

trisodium;hexafluoroaluminum(3-) 13775-53-6

Click to download full resolution via product page

Caption: Relationship between common name, IUPAC name, and CAS number.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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